7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H26N2O4S/c1-24-16-4-2-3-15-13-17(26-18(15)16)19(23)21-14-20(5-9-25-10-6-20)22-7-11-27-12-8-22/h2-4,13H,5-12,14H2,1H3,(H,21,23)
• InChI Key: WHEIAVOXKOMKRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3(CCOCC3)N4CCSCC4
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide has biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and reduce inflammation in animal models. It has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide in lab experiments is its potential as an anti-cancer and anti-inflammatory agent. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide. One direction is to further study its mechanism of action, which may help to identify additional potential applications for this compound. Another direction is to study its effects on different types of cancer cells and in different animal models. Additionally, research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide has been achieved using various methods. One of the most commonly used methods involves the reaction of 7-methoxy-2-benzofuran-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-thiomorpholinecarboxylic acid to form the desired compound.

Scientific Research Applications

7-Methoxy-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide has potential applications in scientific research. This compound has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of certain cancer cells. It has also been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.